Cas no 1227210-37-8 (6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)

• Product Name: 6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• CAS No: 1227210-37-8
• MF: C₁₃H₁₉BFNO₂
• MW: 251.1049
• MDL: MFCD24040111
• CID: 4563721
• PubChem ID: 58540232
• Update Time: 2025-06-14

6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• Benzenamine, 6-fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3-Amino-4-fluoro-2-methylphenylboronic Acid Pinacol Ester
• 6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)phenylamine
• Benzenamine, 6-?fluoro-?2-?methyl-?3-?(4,?4,?5,?5-?tetramethyl-?1,?3,?2-?dioxaborolan-?2-?yl)?-
• 1227210-37-8
• MFCD24040111
• CS-0038416
• RCRQHOCOLMHIIJ-UHFFFAOYSA-N
• 6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine
• (3-AMINO-4-FLUORO-2-METHYLPHENYL)BORONIC ACID PINACOL ESTER
• DTXSID101141082
• DB-213335
• A1-01312
• SCHEMBL2489634
• BS-14633
• AKOS030233710
• 6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

• MDL： MFCD24040111
• Inchi： 1S/C13H19BFNO2/c1-8-9(6-7-10(15)11(8)16)14-17-12(2,3)13(4,5)18-14/h6-7H,16H2,1-5H3
• InChI Key： RCRQHOCOLMHIIJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(B2OC(C)(C)C(C)(C)O2)=C(C)C=1N

Computed Properties

• Exact Mass: 251.1492872 g/mol
• Monoisotopic Mass: 251.1492872 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5
• Molecular Weight: 251.11

6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD757069)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

Comprehensive Overview of 6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS No. 1227210-37-8)

6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline is a specialized boronic ester derivative widely utilized in pharmaceutical research and organic synthesis. With the CAS number 1227210-37-8, this compound has garnered significant attention due to its unique structural properties and versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery. Its fluorine and boron functionalities make it a valuable intermediate for designing bioactive molecules, particularly in oncology and neurology.

The growing demand for boron-containing compounds in medicinal chemistry has propelled interest in 6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline. Researchers frequently search for "boronic ester applications" or "fluoro-aniline derivatives in drug synthesis," reflecting its relevance in targeted therapies. Its stability under physiological conditions and compatibility with palladium-catalyzed reactions further enhance its appeal for constructing complex molecular architectures.

From an industrial perspective, this compound aligns with trends in green chemistry and sustainable synthesis. Its role in reducing waste generation—by enabling efficient coupling reactions—resonates with global efforts to minimize environmental impact. Laboratories often inquire about "scalable boronate synthesis" or "high-yield fluorinated intermediates," underscoring its practical utility. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety ensures enhanced shelf-life and handling convenience, critical for large-scale production.

Analytical characterization of CAS 1227210-37-8 typically involves advanced techniques like NMR spectroscopy and HPLC purity analysis. These methods confirm the compound's structural integrity, addressing common queries such as "how to validate boronic ester purity." Its methyl and fluorine substituents contribute to distinct spectroscopic signatures, facilitating precise quality control—a priority for regulatory-compliant research.

In summary, 6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline exemplifies innovation in synthetic chemistry. Its intersection with drug development, catalysis, and sustainability positions it as a compound of enduring scientific and industrial value. As exploration of organoboron chemistry expands, this molecule will likely remain pivotal in addressing unmet challenges across multiple disciplines.